Cas no 2228643-50-1 (tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2228643-50-1
• MF: C₁₅H₂₂BrNO₃
• MW: 344.244083881378
• CID: 6326976
• PubChem ID: 165780088
• Update Time: 2025-05-21

tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate
• 2228643-50-1
• EN300-1872548
• tert-butyl N-[3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C15H22BrNO3/c1-14(2,3)20-13(19)17-10-6-7-12(18)11(8-10)15(4,5)9-16/h6-8,18H,9H2,1-5H3,(H,17,19)
• InChI Key： AGZAYNSMFZRHHX-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 343.07831g/mol
• Monoisotopic Mass: 343.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2228643-50-1 and Product Name: *tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate*

Compound with the CAS number 2228643-50-1 and the product name tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The detailed chemical composition and functional groups present in this molecule contribute to its unique properties, making it a subject of interest for researchers exploring novel pharmacological pathways.

The molecular structure of this compound features a carbamate moiety linked to a phenolic group, which is further substituted with a tert-butyl group at the nitrogen atom. The presence of a 1-bromo-2-methylpropan-2-yl side chain adds an additional layer of complexity, influencing both the reactivity and solubility characteristics of the molecule. Such structural features are often engineered to enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles, which are critical factors in the development of effective pharmaceutical agents.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The compound in question, with its specific substitution pattern, has shown promise in preliminary studies as a potential lead compound for further drug discovery efforts. Researchers have been particularly intrigued by its ability to modulate pathways associated with inflammation and pain management.

One of the most compelling aspects of this compound is its potential application in the treatment of chronic inflammatory conditions. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. The phenolic hydroxyl group in the molecule's structure suggests that it may possess anti-inflammatory properties by interacting with key inflammatory mediators. Additionally, the tert-butyl group can enhance the compound's metabolic stability, ensuring prolonged activity within the biological system.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have been conducted on *tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate* using various computational platforms, revealing potential binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central players in the inflammatory cascade and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The findings from these studies suggest that this compound may offer a novel mechanism of action compared to existing therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromo-substituted side chain is particularly challenging to handle due to its reactivity, necessitating careful optimization of synthetic protocols. Despite these challenges, recent improvements in synthetic methodologies have made it feasible to produce this compound on a scalable basis, facilitating further research and development efforts.

In vitro studies have begun to elucidate the pharmacological profile of *tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate*, providing valuable insights into its mechanism of action. Initial experiments have demonstrated inhibitory effects on inflammatory markers such as prostaglandin E2 (PGE2) and leukotriene B4 (LTB4), suggesting potent anti-inflammatory activity. Furthermore, preliminary toxicity assessments indicate that the compound exhibits favorable safety profiles at therapeutic doses, although further studies are needed to fully characterize its adverse effect profile.

The integration of structural biology techniques has also played a crucial role in understanding how this compound interacts with biological targets at the molecular level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine the three-dimensional structure of protein-ligand complexes involving this compound. These structural insights have provided valuable information for optimizing the molecule's design to improve binding affinity and selectivity.

The pharmaceutical industry is increasingly recognizing the importance of developing innovative therapeutics targeting complex diseases like cancer and neurodegenerative disorders. *Tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate* holds promise as a lead compound for further exploration in these areas due to its unique structural features and demonstrated biological activity. Ongoing research aims to identify additional therapeutic applications by investigating its interactions with other key biological targets.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications. The development pipeline for this compound is being advanced through partnerships that combine expertise in medicinal chemistry, pharmacology, and clinical development. Such collaborations aim to accelerate the pace at which new drugs reach patients by leveraging complementary resources and knowledge.

The regulatory landscape for new drug approvals continues to evolve, emphasizing safety and efficacy data derived from comprehensive clinical trials. As *tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate* progresses through preclinical testing phases, researchers will focus on generating robust data sets that meet regulatory standards for human testing. This includes evaluating dosing regimens, identifying potential drug-drug interactions, and assessing long-term safety profiles.

In conclusion, *tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate* represents a significant advancement in pharmaceutical research with potential applications across multiple therapeutic areas. Its unique molecular structure and demonstrated biological activity make it an attractive candidate for further development as a novel therapeutic agent. Continued research efforts will be crucial in unlocking its full therapeutic potential and bringing new treatments to patients worldwide.